Bio-inspired natural polyphenol cross-linking poly(vinyl alcohol) films with strong integrated strength and toughness†
RSC Advances Pub Date: 2016-07-04 DOI: 10.1039/C6RA08904F
Abstract
Polymer composites exhibit very high strength but this is usually found to be at the expense of toughness, which greatly limits their application in many fields. Inspired by the hierarchical architectures in spider silk, we attempted to combine simultaneous high strength and toughness via a hydrogen bonding network. PVA composites with tannic acid (TA) molecules were fabricated by a green and easy-to-scale-up water casting method. The results showed that the hydrogen bonding crosslinking between PVA and TA has strong effect on the Tg, crystallinity, thermal stability and mechanical properties of PVA. In addition, the PVA composite films with 3 wt% TA exhibited, simultaneously, the best tensile strength and toughness, improving by 46% and 27% compared to the pure PVA, respectively.
Recommended Literature
- [1] Contents list
- [2] Contrasting the optical properties of the different isomers of oligophenylene†
- [3] Design, synthesis, molecular docking and molecular dynamic studies of novel benzimidazole–thiazole derivatives as potent and selective COX-2 inhibitors†
- [4] Propyl acetate/butyronitrile mixture is ideally suited for investigating the effect of dielectric stabilization on (photo)chemical reactions†
- [5] 6. The properties of some optically active sulphonylthioethanes
- [6] Structure–property correlations in piracetam polytypes†
- [7] Note on the estimation of mineral acid in vinegar
- [8] Sulfonated biochar catalyst derived from eucalyptus tree shed bark: synthesis, characterization and its evaluation in oleic acid esterification
- [9] Electrical control of Faraday rotation at a liquid–liquid interface†
- [10] Electrochemical properties of vertically aligned graphenes: tailoring heterogeneous electron transfer through manipulation of the carbon microstructure†
